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Compound of Interest

Compound Name: 4-3CzTRz

Cat. No.: B15126881 Get Quote

An In-Depth Technical Guide to the Photophysical Properties of the Thermally Activated

Delayed Fluorescence (TADF) Material 4CzIPN

Introduction

The material designated as "4-3CzTRz" is most likely a shorthand or slight misnomer for the

well-characterized and highly efficient thermally activated delayed fluorescence (TADF)

material 1,2,3,5-Tetrakis(carbazol-9-yl)-4,6-dicyanobenzene, commonly known as 4CzIPN. This

conclusion is based on the "4Cz" component of the user's query, suggesting four carbazole

units, and the common use of dicyanobenzene as an acceptor core in high-performance TADF

emitters. The "TRZ" may be a misrecollection of the acceptor moiety, with triazine being

another common acceptor in TADF molecules. This guide will focus on the photophysical

properties of 4CzIPN, a green-emitting TADF material, with comparative data for a related

carbazole-triazine (CzTrz) compound.

4CzIPN is a donor-acceptor fluorophore where four carbazole units act as electron donors and

the dicyanobenzene core functions as the electron acceptor[1]. This molecular design leads to

a small energy gap between the lowest singlet (S₁) and triplet (T₁) excited states (ΔEST), which

is a critical feature for efficient TADF.

Core Photophysical Properties of 4CzIPN
The photophysical properties of 4CzIPN have been extensively studied in various solvents and

in solid-state films. The key parameters are summarized in the tables below.
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Table 1: General Photophysical Properties of 4CzIPN
Property Value Conditions

Full Chemical Name
1,2,3,5-Tetrakis(carbazol-9-

yl)-4,6-dicyanobenzene
-

Synonyms
2,4,5,6-Tetra(9H-carbazol-9-

yl)isophthalonitrile
-

CAS Number 1416881-52-1 -

Chemical Formula C₅₆H₃₂N₆ -

Molecular Weight 788.89 g/mol -

Appearance Bright yellow solid/powder -

HOMO Level ~ -5.8 eV [1]

LUMO Level ~ -3.4 eV [1]

Table 2: Spectroscopic and Photoluminescence Data of
4CzIPN
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Parameter Value Solvent/Matrix

Absorption Maximum (λabs) ~365 nm, ~435 nm Acetonitrile, Dichloromethane

Emission Maximum (λem) ~551 nm Acetonitrile[1]

Photoluminescence Quantum

Yield (PLQY)
> 90% (up to 94.6%) Deaerated solutions/films[1][2]

Prompt Fluorescence Lifetime

(τp)
~3 - 18.7 ns Various solvents[3]

Delayed Fluorescence Lifetime

(τd)
~1.39 - 5.1 µs Various solvents/films[3][4]

Singlet-Triplet Energy Gap

(ΔEST)
~0.12 eV Dichloromethane[5]

Reverse Intersystem Crossing

Rate (kRISC)
~1 x 10⁵ - 1 x 10⁶ s⁻¹ Doped films[6]

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below.

Synthesis of 4CzIPN
A common synthetic route to 4CzIPN involves a four-fold nucleophilic aromatic substitution

(SNAr) reaction.

Procedure:

Under an inert atmosphere (e.g., nitrogen), carbazole is dissolved in an anhydrous solvent

such as tetrahydrofuran (THF).

A strong base, typically sodium hydride (NaH) or sodium bis(trimethylsilyl)amide (NaHMDS),

is added to the carbazole solution to deprotonate the carbazole nitrogen, forming the

carbazolide anion.
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A solution of tetrafluoroisophthalonitrile in THF is then added dropwise to the reaction

mixture.

The reaction is stirred at room temperature or slightly elevated temperatures for several

hours to allow the four-fold substitution to complete.

The crude product is then precipitated, filtered, and washed with solvents like THF to remove

unreacted starting materials and byproducts.

The final product is purified by recrystallization or sublimation to achieve the high purity

required for optoelectronic applications[7][8][9][10].

Measurement of Photoluminescence Quantum Yield
(PLQY)
The absolute PLQY of TADF materials is typically measured using an integrating sphere.

Apparatus:

Fluorometer equipped with an integrating sphere

Excitation source (e.g., Xenon lamp or laser)

Detector (e.g., CCD or PMT)

Procedure:

A dilute solution of the sample in a degassed solvent or a thin film of the material is

prepared. Degassing is crucial as oxygen can quench the triplet excitons, affecting the

delayed fluorescence component.

The sample is placed inside the integrating sphere.

An initial measurement is taken of the excitation light scattered by a blank sample (solvent or

substrate) to determine the number of incident photons.

The sample is then excited at a wavelength where it absorbs, and the emission spectrum is

recorded over the entire fluorescence range. The integrating sphere collects all emitted

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-0042-1751523
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-0042-1751523
https://pubmed.ncbi.nlm.nih.gov/34256566/
https://discovery.ucl.ac.uk/id/eprint/10130572/1/Browne_JAL%204CzIPN%20Corrections%20Final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15126881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


photons, regardless of their direction.

A second measurement of the excitation wavelength is taken with the sample in place to

determine the number of unabsorbed photons.

The PLQY is calculated as the ratio of the number of emitted photons to the number of

absorbed photons.

Measurement of Prompt and Delayed Fluorescence
Lifetimes
Time-resolved photoluminescence spectroscopy is used to measure the fluorescence lifetimes.

Apparatus:

Pulsed laser or LED for excitation (picosecond or nanosecond pulse width)

Time-correlated single photon counting (TCSPC) system for prompt fluorescence

Multi-channel scaling (MCS) or a gated detector for delayed fluorescence

Monochromator and a fast photodetector (e.g., PMT or streak camera)

Procedure:

The sample is placed in a cryostat or a sample holder and excited with a short pulse of light.

For prompt fluorescence (nanosecond timescale): The TCSPC system measures the time

difference between the excitation pulse and the arrival of the first emitted photon. This

process is repeated many times to build up a histogram of photon arrival times, which

represents the fluorescence decay curve.

For delayed fluorescence (microsecond to millisecond timescale): An MCS system or a

gated detector is used. After the excitation pulse, the detection system is enabled after a

short delay to avoid the intense prompt fluorescence. The decay of the delayed emission is

then recorded over a longer time window.
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The resulting decay curves are fitted with exponential functions to extract the prompt (τp)

and delayed (τd) fluorescence lifetimes.

Signaling Pathways and Experimental Workflows
Thermally Activated Delayed Fluorescence (TADF)
Mechanism
The mechanism of TADF allows for the harvesting of triplet excitons, which are typically non-

emissive in conventional fluorescent molecules, leading to high internal quantum efficiencies.
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Caption: The Jablonski diagram illustrating the key processes in Thermally Activated Delayed

Fluorescence (TADF).

Experimental Workflow for Photophysical
Characterization
A typical workflow for characterizing a TADF material like 4CzIPN involves a series of

spectroscopic and time-resolved measurements.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15126881?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15126881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Material Preparation

Spectroscopic Analysis Efficiency Measurement Lifetime Measurement

Data Analysis

Synthesis and Purification
of 4CzIPN

UV-Vis Absorption
Spectroscopy

Steady-State
Photoluminescence

Photoluminescence
Quantum Yield (PLQY)

Time-Resolved
Photoluminescence

Determination of k_ISC, k_RISC,
and ΔE_ST

Click to download full resolution via product page

Caption: A generalized workflow for the photophysical characterization of a TADF material.

Comparative Data for CzTrz Isomers
For completeness, the following table provides some photophysical data for carbazole-triazine

(CzTrz) isomers, which also represent a class of TADF materials.

Table 3: Photophysical Properties of o-CzTRZ and m-
CzTRZ

Parameter o-CzTRZ m-CzTRZ Conditions

Emission Maximum

(λem)
455 nm - 5 wt% in mCP film

Delayed Fluorescence

Lifetime (τd)
3.90 µs - 5 wt% in mCP film

External Quantum

Efficiency (EQEmax)

in OLED

17.5% (doped), 17.6%

(non-doped)

19.2% (doped), 16.7%

(non-doped)

Doped (10 wt% in

mCP) and non-doped

devices
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Note: The data for CzTrz isomers is less comprehensively available in a single source

compared to 4CzIPN. The provided data is from a review on triazine-based TADF emitters.

Conclusion
4CzIPN stands out as a benchmark green TADF emitter due to its high photoluminescence

quantum yield, efficient reverse intersystem crossing, and good performance in organic light-

emitting diodes. Its photophysical properties are highly dependent on the surrounding

environment, such as the solvent polarity or the host matrix in a thin film. The detailed

experimental protocols and understanding of the underlying TADF mechanism are crucial for

the rational design and application of new and improved TADF materials for next-generation

displays and lighting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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